o-Nitrocinnamic acid
o-Nitrocinnamic acid
Brand Name:
Vulcanchem
CAS No.:
612-41-9
VCID:
VC0146052
InChI:
InChI=1S/C9H7NO4/c11-9(12)6-5-7-3-1-2-4-8(7)10(13)14/h1-6H,(H,11,12)/b6-5+
SMILES:
C1=CC=C(C(=C1)C=CC(=O)O)[N+](=O)[O-]
Molecular Formula:
C9H7NO4
Molecular Weight:
193.16 g/mol
o-Nitrocinnamic acid
CAS No.: 612-41-9
Reference Standards
VCID: VC0146052
Molecular Formula: C9H7NO4
Molecular Weight: 193.16 g/mol
| CAS No. | 612-41-9 |
|---|---|
| Product Name | o-Nitrocinnamic acid |
| Molecular Formula | C9H7NO4 |
| Molecular Weight | 193.16 g/mol |
| IUPAC Name | (E)-3-(2-nitrophenyl)prop-2-enoic acid |
| Standard InChI | InChI=1S/C9H7NO4/c11-9(12)6-5-7-3-1-2-4-8(7)10(13)14/h1-6H,(H,11,12)/b6-5+ |
| Standard InChIKey | BBQDLDVSEDAYAA-AATRIKPKSA-N |
| Isomeric SMILES | C1=CC=C(C(=C1)/C=C/C(=O)O)[N+](=O)[O-] |
| SMILES | C1=CC=C(C(=C1)C=CC(=O)O)[N+](=O)[O-] |
| Canonical SMILES | C1=CC=C(C(=C1)C=CC(=O)O)[N+](=O)[O-] |
| Solubility | 29 [ug/mL] |
| Synonyms | 3-(2-Nitrophenzl)-2-propenoic acid |
| PubChem Compound | 735923 |
| Last Modified | Nov 11 2021 |
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